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Compound of Interest

3-(Trifluoromethyl)phenyl
Compound Name:
isothiocyanate

Cat. No.: B154570

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Trifluoromethyl)phenyl
isothiocyanate, a reactive organic compound with potential applications in medicinal chemistry
and materials science. This document collates available physicochemical data, general
synthetic approaches, and contextual information regarding its potential, while also highlighting
the current gaps in the scientific literature.

Core Compound Properties

3-(Trifluoromethyl)phenyl isothiocyanate is a substituted aromatic isothiocyanate. The
presence of the trifluoromethyl group significantly influences its electronic properties and
lipophilicity, making it an interesting building block for the synthesis of novel molecules.[1][2][3]
Its fundamental properties are summarized below.
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Property Value Reference
Molecular Weight 203.18 g/mol [1]
Molecular Formula CsHaF3NS [1]
CAS Number 1840-19-3 [1]
Appearance Clear, colorless to yellow liquid  [3]
Boiling Point 206-208 °C (lit.) [1]
Density 1.335 g/mL at 25 °C (lit.) [1]
Refractive Index (n20/D) 1.5547 (lit.) [1]
InChi Key GFEPANUKFYVALEF- o

UHFFFAOYSA-N

SMILES FC(F)(F)clccce(cl)N=C=S [1]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 3-(Trifluoromethyl)phenyl
isothiocyanate are not readily available in peer-reviewed literature, general methods for the
preparation of aryl isothiocyanates are well-established. These methods typically start from the
corresponding primary amine, 3-(Trifluoromethyl)aniline.

General Experimental Protocol for Isothiocyanate
Synthesis

A common and facile one-pot synthesis involves the reaction of a primary amine with carbon
disulfide in the presence of a base to form a dithiocarbamate salt intermediate. This
intermediate is then treated with a desulfurylation reagent to yield the isothiocyanate.[4][5][6]

Reaction Scheme:

o Formation of Dithiocarbamate Salt: 3-(Trifluoromethyl)aniline is reacted with carbon disulfide
(CS2) in an aqueous solution containing a base such as potassium carbonate (K2CO3).
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o Desulfurylation: The resulting dithiocarbamate salt is then treated with a desulfurylation
reagent, such as 2,4,6-trichloro-1,3,5-triazine (TCT), to yield 3-(Trifluoromethyl)phenyl
isothiocyanate.[4]

A generalized workflow for this synthesis is depicted in the following diagram.
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A generalized workflow for the synthesis of aryl isothiocyanates.

Potential Applications and Biological Context

Currently, there is a notable absence of published research specifically detailing the biological
activity or signaling pathway interactions of 3-(Trifluoromethyl)phenyl isothiocyanate.
However, the broader class of isothiocyanates is the subject of extensive research, particularly
in oncology and pharmacology.
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It is important to note that the biological effects of isothiocyanates are highly structure-
dependent, and the activities of other isothiocyanates should not be directly attributed to 3-
(Trifluoromethyl)phenyl isothiocyanate without experimental verification.

Use as a Pharmaceutical Intermediate

3-(Trifluoromethyl)phenyl isothiocyanate is commercially available and often listed as a
pharmaceutical intermediate.[2] The isothiocyanate group is a versatile functional group that
readily reacts with nucleophiles such as amines and thiols. This reactivity makes it a useful
building block for the synthesis of more complex molecules, including thioureas and other
heterocyclic compounds that are of interest in drug discovery. For instance, related
iIsothiocyanate compounds are used in the synthesis of drugs like apalutamide.[7]

Context from Related Compounds

o Other Trifluoromethylphenyl Isothiocyanates: The isomeric 4-(trifluoromethyl)phenyl
isothiocyanate has been investigated as a functional additive in electrolytes for lithium-ion
batteries to improve high-temperature performance.[8] The 3,5-bis(trifluoromethyl)phenyl
isothiocyanate is used as a derivatization reagent for amines in analytical chemistry and in
the synthesis of various chemical compounds.[9][10]

» Biologically Active Isothiocyanates: Natural isothiocyanates, such as sulforaphane and
phenethyl isothiocyanate (PEITC), are known to exhibit potent anticancer and anti-
inflammatory properties. Their mechanisms of action often involve the modulation of key
signaling pathways, including Keap1-Nrf2 and NF-kB.

Due to the lack of specific studies on 3-(trifluoromethyl)phenyl isothiocyanate, a signaling
pathway diagram cannot be provided at this time.

Spectroscopic Data

While a comprehensive, published spectroscopic analysis for 3-(trifluoromethyl)phenyl
isothiocyanate is not readily available, data for the related compound, 3,5-
bis(trifluoromethyl)phenyl isothiocyanate, can be found in public databases such as PubChem,
which includes 1H NMR, IR, and Raman spectra.[9] Researchers working with the title
compound would need to perform their own spectroscopic analysis for structural confirmation.
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Conclusion and Future Directions

3-(Trifluoromethyl)phenyl isothiocyanate is a readily available chemical intermediate with
potential for use in the synthesis of novel compounds for pharmaceutical and materials science
applications. Its physicochemical properties are broadly defined, and its synthesis can be
achieved through established methods for aryl isothiocyanates.

However, there is a clear gap in the scientific literature regarding its specific biological activity,
reactivity, and applications. Future research should focus on:

» Detailed Biological Evaluation: Screening for cytotoxic, anti-inflammatory, or other
pharmacological activities.

e Mechanism of Action Studies: If biological activity is identified, elucidation of the underlying
signaling pathways.

o Synthetic Applications: Exploration of its use as a building block in the synthesis of novel
bioactive molecules or functional materials.

This technical guide serves as a foundational resource for researchers and professionals
interested in 3-(Trifluoromethyl)phenyl isothiocyanate. Further experimental investigation is
necessary to fully characterize this compound and unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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